molecular formula C9H8F2O3 B8388998 3-Fluoro-4-fluoromethoxy-benzoic acid methyl ester

3-Fluoro-4-fluoromethoxy-benzoic acid methyl ester

Cat. No.: B8388998
M. Wt: 202.15 g/mol
InChI Key: YUOCMDOWNJXGQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-4-fluoromethoxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H8F2O3 and its molecular weight is 202.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H8F2O3

Molecular Weight

202.15 g/mol

IUPAC Name

methyl 3-fluoro-4-(fluoromethoxy)benzoate

InChI

InChI=1S/C9H8F2O3/c1-13-9(12)6-2-3-8(14-5-10)7(11)4-6/h2-4H,5H2,1H3

InChI Key

YUOCMDOWNJXGQH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)OCF)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-carboxymethoxy-3-fluoro-benzoic acid methyl ester (2.73 g, 11.9 mmol) in CH2Cl2 was treated with xenon difluoride (2.23 g 13.1 mmol, 1.1 eq.) at r.t. for 16 hrs. in a teflon reactor vessel. After addition of satd. NaHCO3 solution the organic phase was dried over Na2SO4 and evaporated. The residue was chromatographed over 100 g SiO2 (Merck 230-400 mesh) with EtOAc/nHexane 1:4 affording the title compound (1.24 g, 51% yield) as a white solid. MS: m/e=202 (M+).
Quantity
2.73 g
Type
reactant
Reaction Step One
Quantity
2.23 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
SiO2
Quantity
100 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
51%

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